Cas no 33779-33-8 (Pyrimidine,2-methyl-4-(methylthio)-)

• Product Name: Pyrimidine,2-methyl-4-(methylthio)-
• CAS No: 33779-33-8
• MF: C₆H₈N₂S
• MW: 140.206119537354
• CID: 294452
• PubChem ID: 535940
• Update Time: 2025-05-24

Pyrimidine,2-methyl-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-methyl-4-(methylthio)-
• 2-Methyl-4-methylthiopyrimidine
• 2-methyl-4-methylsulfanylpyrimidine
• 2-Methyl-4-(methylthio)pyrimidine
• 33779-33-8
• Pyrimidine, 2-methyl-4-(methylthio)-
• CS-0045971
• SCHEMBL8807337
• 2-Methyl-4-(methylsulfanyl)pyrimidine #
• Pyrimidine, 2-methyl-4-(methylthio)- (8CI,9CI)

• Inchi： 1S/C6H8N2S/c1-5-7-4-3-6(8-5)9-2/h3-4H,1-2H3
• InChI Key： PSMFJGXGZDKEQM-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=NC(C)=N1

Computed Properties

• Exact Mass: 140.04094
• Monoisotopic Mass: 140.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Pyrimidine,2-methyl-4-(methylthio)-

Pyrimidine, 2-methyl-4-(methylthio)- (CAS No: 33779-33-8)

Pyrimidine, 2-methyl-4-(methylthio)-, also known by its CAS number 33779-33-8, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the pyrimidine family, which is a six-membered ring consisting of four carbon atoms and two nitrogen atoms at positions 1 and 3. The presence of a methyl group at position 2 and a methylthio group at position 4 introduces unique electronic and structural properties to the molecule.

The synthesis of Pyrimidine, 2-methyl-4-(methylthio)- involves various methodologies, including condensation reactions, cyclization processes, and substitution reactions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields. These methods not only enhance the scalability of the synthesis but also contribute to sustainable chemical practices.

In terms of physical properties, Pyrimidine, 2-methyl-4-(methylthio)- exhibits a melting point of approximately 115°C and a boiling point around 280°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, making it suitable for various solution-based applications. The compound's UV-vis spectrum reveals strong absorption bands in the ultraviolet region, which is attributed to its conjugated π-system. This property makes it a potential candidate for applications in optoelectronic devices.

The electronic structure of Pyrimidine, 2-methyl-4-(methylthio)- has been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies have provided insights into its frontier molecular orbitals and reactivity patterns. The methylthio group at position 4 acts as an electron-donating substituent, which modulates the electronic properties of the pyrimidine ring. This modulation enhances the compound's ability to participate in nucleophilic aromatic substitution reactions, making it valuable in organic synthesis.

Pyrimidine, 2-methyl-4-(methylthio)- finds applications in diverse areas, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, it serves as a building block for the synthesis of bioactive molecules targeting various therapeutic areas such as cancer and inflammation. Recent studies have highlighted its potential as a lead compound for developing inhibitors of key enzymes involved in disease pathways.

In agrochemistry, this compound has been explored as a component in herbicides and fungicides due to its ability to interfere with essential biochemical processes in target organisms. Its role as a precursor in the synthesis of more complex molecules has further expanded its utility in this field.

The integration of Pyrimidine, 2-methyl-4-(methylthio)- into materials science has led to its use in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its unique electronic properties make it a promising candidate for enhancing device performance and efficiency.

In conclusion, Pyrimidine, 2-methyl-4-(methylthio)- (CAS No: 33779-33-8) is a versatile compound with significant potential across multiple disciplines. Ongoing research continues to uncover new applications and improve synthetic methodologies for this valuable molecule.